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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards and

necessary precautionary measures for the safe handling of Ethyl 2-butynoate (CAS No. 4341-

76-8). The information herein is compiled from safety data sheets and chemical databases to

ensure a high standard of accuracy for professionals in research and development.

GHS Hazard Identification and Classification
Ethyl 2-butynoate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

irritation and potential flammability. The GHS classification is summarized in the table below.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 GHS07 Warning

H315: Causes

skin irritation[1]

[2][3][4]

Serious Eye

Damage/Eye

Irritation

2A GHS07 Warning

H319: Causes

serious eye

irritation[1][2][3]

[4]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 Warning

H335: May

cause respiratory

irritation[1][2][5]

Flammable

Liquids
4 None Warning

H227:

Combustible

liquid[6]

Acute Toxicity

(Oral)
4 GHS07 Warning

H302: Harmful if

swallowed[6]

Note: The classification for Flammable Liquids and Acute Toxicity (Oral) may vary between

suppliers. The most consistently reported hazards are irritation.

Quantitative Hazard Data
Quantitative toxicological and physical hazard data for Ethyl 2-butynoate is limited in publicly

available literature. The available data is presented below.
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Parameter Value Source / Remarks

Toxicological Data

Acute Toxicity Estimate (ATE) 500.000 mg/kg body weight Oral[6]

Physical Hazard Data

Flash Point 62 °C (143.6 °F) - closed cup [5][7]

Boiling Point 160-161 °C at 730 mmHg [7]

Density 0.962 g/mL at 25 °C [7]

Precautionary Statements (GHS)
A comprehensive list of precautionary statements is essential for the safe handling of Ethyl 2-
butynoate. These are categorized into prevention, response, storage, and disposal.
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Type P-Code Precautionary Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[2][6]

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][3][6]

P264
Wash skin thoroughly after

handling.[1][3][4]

P271
Use only outdoors or in a well-

ventilated area.[1][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1][3][4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3][4]

P319
Get medical help if you feel

unwell.[1]

P332 + P317
If skin irritation occurs: Get

medical help.[1]
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P337 + P313
If eye irritation persists: Get

medical advice/attention.[4]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1]

Disposal P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[1]

Experimental Protocols for Hazard Assessment
Detailed experimental reports for Ethyl 2-butynoate are not publicly available. However, the

hazard classifications are determined using standardized testing guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD). Below

are descriptions of typical protocols used for assessing skin and eye irritation.

Skin Irritation Testing (based on OECD Guideline 439)
In vitro skin irritation testing is performed using reconstructed human epidermis (RhE) models.

This method avoids the use of live animals.

Tissue Preparation: Commercially available RhE tissues are cultured to form a multi-layered,

differentiated model of the human epidermis.

Test Substance Application: A small volume (e.g., 25 µL) of Ethyl 2-butynoate is applied

topically to the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline)

and a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) at a controlled temperature (e.g., 37°C).
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Viability Assessment: After exposure, the tissues are thoroughly rinsed and transferred to a

medium containing a viability indicator, most commonly MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide). Viable cells reduce the yellow MTT to a purple

formazan salt.

Data Analysis: The amount of formazan produced is measured spectrophotometrically. The

tissue viability is expressed as a percentage relative to the negative control. A substance is

classified as a skin irritant (Category 2) if the mean tissue viability is less than or equal to

50%.

Eye Irritation Testing (based on OECD Guideline 492)
Similar to skin irritation, eye irritation potential is assessed using reconstructed human cornea-

like epithelial (RhCE) models.

Tissue Preparation: RhCE tissue models are cultured and prepared for testing.

Test Substance Application: For liquid substances like Ethyl 2-butynoate, a defined volume

(e.g., 50 µL) is applied directly to the epithelial surface.[8] Negative and positive controls are

included.

Exposure and Incubation: The exposure duration is typically 30 minutes for liquids.[8]

Viability Assessment: Following exposure and rinsing, tissue viability is determined using the

MTT assay.

Data Analysis: A substance is identified as causing serious eye damage or eye irritation

(Categories 1 and 2) if the mean tissue viability is less than or equal to 60%.[8] This method

primarily distinguishes irritants from non-irritants.

Visualizations
Logical Workflow for Safe Handling of Ethyl 2-butynoate
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Safe Handling Workflow for Ethyl 2-butynoate

Start: Handling Ethyl 2-butynoate

1. Risk Assessment
- Review SDS

- Identify hazards (Irritant, Combustible)

2. Engineering Controls
- Chemical fume hood

- Ensure adequate ventilation

3. Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety goggles with side shields
- Lab coat

4. Safe Handling Procedure
- Avoid contact with skin, eyes, and clothing

- Avoid inhalation of vapors
- Keep away from ignition sources

5. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Store locked up

Spill or Exposure Event

If spill/exposure occurs

6. Waste Disposal
- Dispose of in accordance with

local, state, and federal regulations

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water
- Seek medical attention if irritation persists

Skin

Eye Contact:
- Rinse with water for several minutes

- Remove contact lenses
- Seek medical attention

Eyes

Inhalation:
- Move to fresh air

- Keep comfortable for breathing
- Seek medical help if unwell

Inhaled

Resume work
(after decontamination)

Resume work
(after medical clearance)

Resume work
(after medical clearance)

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Ethyl 2-butynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 2-butynoate: A Technical Guide to Hazards and
Precautionary Statements]. BenchChem, [2025]. [Online PDF]. Available at:
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ethyl-2-butynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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